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Compound of Interest

Compound Name: JBP485

Cat. No.: B1672816 Get Quote

Essential Safety and Handling Guide for JBP485
This document provides immediate, essential safety and logistical information for handling

JBP485 in a laboratory setting. The following procedural guidance is based on available safety

data sheets and is intended for researchers, scientists, and drug development professionals.

Disclaimer: The name "JBP485" is associated with multiple chemical products with varying

hazard profiles. This guide synthesizes available information and adopts a conservative

approach by incorporating the highest reported safety precautions. Always consult the specific

Safety Data Sheet (SDS) provided by your supplier for the exact JBP485 product you are

handling.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure and ensure personal safety.

The following table summarizes recommended PPE for handling JBP485, compiled from

various sources.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Respiratory
Dust respirator / Air-purifying

respirator

Use in case of inadequate

ventilation or when handling

powder forms to avoid

inhalation of dust.[1] Ensure

the respirator is NIOSH-

approved or equivalent.[2]

Eyes and Face Splash goggles / Face shield

Goggles should be worn to

protect against splashes.[1] A

face shield, worn over primary

eye protection, is

recommended for operations

with a high potential for

splashing.[3] Safety glasses

must meet ANSI/ISEA Z87

requirements.[3]

Hands Chemical-resistant gloves

Wear resistant gloves.[4] The

specific glove material (e.g.,

nitrile, latex) should be chosen

based on the chemical

compatibility with the specific

JBP485 formulation.[5]

Body
Full suit / Lab coat / Protective

clothing

A full suit or protective clothing

is recommended.[1][6] At a

minimum, a closed lab coat

should be worn at all times in

the laboratory.[5]

Feet
Boots / Chemical-resistant,

steel-toe shoes

Chemical-resistant boots are

recommended.[1][7] Open-

toed shoes are not permitted in

the laboratory.[5]
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Operational Handling and Storage
Handling:

Avoid breathing dust or vapors.[1]

Do not get in eyes, on skin, or on clothing.[6]

Smoking, eating, and drinking are strictly prohibited in the application area.[4]

Wash hands thoroughly after handling and before breaks.[4][6]

Keep the container tightly closed when not in use.[1]

Keep away from heat and sources of ignition.[1]

Storage:

Store in a dry and well-ventilated place.[4]

Keep containers tightly closed.[1][4]

Opened containers must be carefully resealed and kept upright to prevent leakage.[4]

Do not store above 5°C (41°F) for certain formulations.[1] Always check the product-specific

storage temperature requirements.

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the product from entering drains.[4]

Clean-up:
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For small spills, use appropriate tools to put the spilled material into a convenient waste

disposal container.[1]

For large spills, use a shovel to place the material into a suitable, closed container for

disposal.[1][4]

Decontaminate: Clean the affected area thoroughly.

Waste Disposal:

Dispose of waste and contaminated materials in accordance with federal, state, and local

environmental control regulations.[1]

Waste must be disposed of in suitable, closed containers.[4]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Experimental Protocols Cited
While specific experimental protocols for handling JBP485 as a standalone procedure are not

detailed in the provided search results, its use in research is documented. For instance, in

studies investigating its protective effects against nephrotoxicity, JBP485 was administered to

rabbits via ear vein injection at a concentration of 200 mg/kg.[8] In cell culture experiments,

JBP485 was added to the transport buffer at a concentration of 50 μM to study its interaction

with organic anion transporters.[9] Researchers should develop their own detailed protocols

incorporating the safety information provided in this guide and the product-specific SDS.

JBP485 Handling and Disposal Workflow
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Start: Receive JBP485

Store in a cool, dry, well-ventilated area

Don appropriate PPE:
- Gloves

- Goggles/Face Shield
- Lab Coat/Suit

- Respirator (if needed)

Weighing and Preparation in a ventilated enclosure

Experimental Use

Spill Occurs

Collect Waste:
- Unused JBP485

- Contaminated PPE
- Experimental Waste

Spill Response:
1. Evacuate
2. Ventilate
3. Contain

4. Clean-up

Dispose of waste in labeled, sealed containers according to regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of JBP485.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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